Tert-butyl 4-hydrazinylpiperidine-1-carboxylate
Overview
Description
Tert-butyl 4-hydrazinylpiperidine-1-carboxylate is a chemical compound with the molecular formula C10H21N3O2 . It is a solid substance at room temperature .
Molecular Structure Analysis
The InChI code for this compound is 1S/C10H21N3O2.C2H2O4/c1-10(2,3)15-9(14)13-6-4-8(12-11)5-7-13;3-1(4)2(5)6/h8,12H,4-7,11H2,1-3H3; (H,3,4) (H,5,6) . This code provides a detailed description of the molecule’s structure.Physical And Chemical Properties Analysis
This compound is a solid substance at room temperature . It has a molecular weight of 305.33 . The compound should be stored in an inert atmosphere at 2-8°C .Scientific Research Applications
Synthesis and Characterization
- Tert-butyl 3-allyl-4-hydroxypiperidine-1-carboxylate, a derivative of Tert-butyl 4-hydrazinylpiperidine-1-carboxylate, has been synthesized through a series of reactions including L-selectride treatment and Mitsunobu reaction, demonstrating its versatility in chemical synthesis (Boev et al., 2015).
- The compound is an intermediate in the synthesis of novel protein tyrosine kinase Jak3 inhibitors, indicating its importance in pharmaceutical research (Chen Xin-zhi, 2011).
Applications in Drug Synthesis
- Tert-butyl 4-bromo-4-formylpiperidine-1-carboxylate and its derivatives have been used in the synthesis of CDK9 inhibitors and Ibrutinib, highlighting its role in developing cancer treatments (Xiaohan Hu et al., 2019).
- Tert-butyl 4-formyl-3, 6-dihydropyridine-1(2H)-carboxylate, another derivative, serves as an intermediate for small molecule anticancer drugs, indicating its potential in cancer therapy (Binliang Zhang et al., 2018).
Other Scientific Applications
- Tert-butyl 4-(2-ethoxy-2-oxoethyl)-piperazine-1-carboxylate and tert-butyl 4-(2-hydrazino-2-oxoethyl)piperazine-1-carboxylate, derivatives of the main compound, show moderate antibacterial and antifungal activities, indicating their potential in developing new antimicrobial agents (Kulkarni et al., 2016).
- Tert-butyl 4-[(4-methyl phenyl) carbonyl] piperazine-1-carboxylate has been studied for its anticorrosive behavior on carbon steel in acidic environments, showcasing its industrial application (Praveen et al., 2021).
Safety and Hazards
This compound is labeled with the GHS07 pictogram, indicating that it can cause certain health hazards . The hazard statements associated with this compound are H302, H315, H319, and H335, which indicate that it can be harmful if swallowed, cause skin irritation, cause serious eye irritation, and may cause respiratory irritation .
Mechanism of Action
- The primary target of tert-butyl 4-hydrazinylpiperidine-1-carboxylate is not explicitly mentioned in the available literature. However, it is a potential precursor to biologically active natural products like Indiacen A and Indiacen B . These natural products likely interact with specific cellular components, but further research is needed to identify the precise targets.
Target of Action
properties
IUPAC Name |
tert-butyl 4-hydrazinylpiperidine-1-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H21N3O2/c1-10(2,3)15-9(14)13-6-4-8(12-11)5-7-13/h8,12H,4-7,11H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HZHVNRRMSFVLSH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCC(CC1)NN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H21N3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
215.29 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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